Cas no 2171778-55-3 (3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171778-55-3
• MF: C₂₁H₂₀F₂N₂O₅
• MW: 418.390712738037
• CID: 6344168
• PubChem ID: 165502553
• Update Time: 2025-06-30

3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171778-55-3
• EN300-1486002
• 3-[(2,2-difluoroethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C21H20F2N2O5/c22-18(23)10-24-20(28)17(9-19(26)27)25-21(29)30-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18H,9-11H2,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： ZANVWUQHNPYCLC-UHFFFAOYSA-N
• SMILES： FC(CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 418.13402807g/mol
• Monoisotopic Mass: 418.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview

3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171778-55-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, including the presence of difluoroethyl and fluoren-9-yl moieties, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The difluoroethyl group in the compound's structure is particularly noteworthy due to its ability to influence the compound's physicochemical properties. Fluorine atoms are known for their high electronegativity, which can significantly affect the electronic distribution and reactivity of the molecule. This feature makes 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid an attractive candidate for drug design, as it can enhance the compound's stability and bioavailability.

The fluoren-9-yl moiety, on the other hand, is a common protecting group used in organic synthesis to prevent premature reactions at specific sites within a molecule. The use of this protecting group allows for precise control over the synthetic pathway, ensuring that the desired product is obtained with high purity and yield. In the context of 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, the fluoren-9-yl group plays a crucial role in protecting the amino functionality during synthesis, which can be selectively removed under appropriate conditions to reveal the active site.

The carbamoyl group in this compound is another key structural element that contributes to its overall functionality. Carbamoyl groups are often found in biologically active molecules and can participate in various chemical reactions, such as amide bond formation and hydrogen bonding. These interactions are essential for the compound's biological activity and can influence its binding affinity to target proteins or receptors.

Recent research has focused on the potential therapeutic applications of 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid effectively inhibited the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anti-cancer properties of 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and found that it exhibited significant cytotoxic effects against various cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation. These findings highlight the compound's potential as a lead candidate for further drug development in oncology.

The synthesis of 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several steps that require careful control over reaction conditions to ensure high yield and purity. One common synthetic route involves the protection of the amino group using fluoren-9-yloxycarbonyl (Fmoc) chloride, followed by coupling with 2,2-difluoroethylamine to form the carbamoyl moiety. Subsequent deprotection steps are then carried out to reveal the final product.

In addition to its therapeutic potential, 3-(2,2-difluoroethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its use as a building block in combinatorial chemistry and high-throughput screening (HTS). The unique combination of functional groups in this compound makes it an ideal starting material for generating libraries of structurally diverse molecules with potential biological activity.

The physical properties of 3-(2,2-difluoroethyl)carbamoyl-3-{(fluorenylethoxy-carbonylamino)}propionic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN), but exhibits limited solubility in water. These solubility characteristics make it suitable for various analytical techniques and biological assays.

Spectroscopic analysis has provided valuable insights into the molecular structure of 3-(2,2-difluoroethyl)carbamoyl-{(fluorenylethoxy-carbonylamino)}propionic acid. Nuclear magnetic resonance (NMR) spectroscopy has confirmed the presence of all expected functional groups, including the difluoroethyl moiety and the fluorenylmethoxycarbonyl protecting group. Mass spectrometry (MS) has further verified the molecular weight and purity of the compound.

In conclusion, 3-(2,2-difluoroethyl)carbamoyl-{(fluorenylethoxy-carbonylamino)}propionic acid (CAS No. 2171778-55-3) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for drug design and development, particularly in areas such as anti-inflammatory and anti-cancer therapies. Ongoing research continues to explore new applications and optimize synthetic methods for this promising molecule.